Cas no 2137533-71-0 (N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide)

• Product Name: N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide
• CAS No: 2137533-71-0
• MF: C₁₅H₂₄N₄OS
• MW: 308.442261695862
• CID: 6333014
• PubChem ID: 165854534
• Update Time: 2025-10-30

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2137533-71-0
• N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide
• EN300-842627

• Inchi： 1S/C15H24N4OS/c1-10-8-19(9-12-7-17-15(16)21-12)5-4-13(10)18-14(20)6-11-2-3-11/h7,10-11,13H,2-6,8-9H2,1H3,(H2,16,17)(H,18,20)
• InChI Key： XDKRMRHNCLIZBR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CN1CCC(C(C)C1)NC(CC1CC1)=O

Computed Properties

• Exact Mass: 308.16708258g/mol
• Monoisotopic Mass: 308.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.5Ų

Additional information on N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide

Professional Introduction to N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide (CAS No. 2137533-71-0)

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This product name belongs to a class of molecules that are being extensively studied for their therapeutic applications, particularly in the area of central nervous system (CNS) disorders and inflammation. The compound's molecular framework incorporates several key functional groups, including a thiazole ring, a piperidine moiety, and an acetamide side chain, which collectively contribute to its distinct pharmacological profile.

The CAS no. 2137533-71-0 identifier is a crucial reference for researchers and chemists working with this molecule, ensuring precise identification and differentiation from other similar compounds. The presence of the 2-amino-1,3-thiazol-5-yl group is particularly noteworthy, as thiazole derivatives are well-documented for their diverse biological activities. These derivatives have been explored for their roles in antimicrobial, anti-inflammatory, and antiviral applications. The specific substitution pattern in this compound, including the methyl group attached to the thiazole ring and the 3-methylpiperidin-4-yl group, further tailors its pharmacological properties, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to enhance bioavailability and target specificity. The N-{1-[...]} portion of the name indicates a complex nitrogen-containing heterocycle that is often associated with improved binding affinity to biological targets. This structural feature is particularly relevant in the development of drugs targeting enzymes and receptors involved in neurological disorders. The 2-cyclopropylacetamide moiety adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound.

In the context of current research, this compound has been examined for its potential role in modulating inflammatory pathways. Studies have suggested that thiazole derivatives can interact with various intracellular signaling cascades, thereby influencing processes such as cytokine production and immune cell activation. The methylpiperidine ring is known to enhance oral bioavailability and improve blood-brain barrier penetration, which are critical factors for CNS-targeted therapies. These properties make N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}-2-cyclopropylacetamide a compelling subject for further pharmacokinetic and pharmacodynamic studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the thiazole ring, followed by amide bond formation with the cyclopropylacetamide moiety. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability. The use of chiral auxiliaries or catalysts may also be employed to enhance enantioselectivity, which is crucial for drugs intended for clinical use.

Evaluation of the compound's biological activity typically involves in vitro assays designed to assess its interaction with specific targets such as enzymes or receptors. Initial studies have shown promising results in models of inflammation, where the compound demonstrated inhibitory effects on key pro-inflammatory cytokines. Additionally, preliminary toxicity studies indicate that the molecule exhibits favorable safety profiles at relevant therapeutic concentrations. These findings support further development efforts aimed at translating this research into potential clinical applications.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-{1-[...]} -2-cyclopropylacetamide. Molecular docking simulations have been used to predict binding affinities and interactions with target proteins, providing valuable insights into its mechanism of action. Furthermore, quantum mechanical calculations have helped elucidate electronic properties that may influence metabolic stability and pharmacokinetic behavior. These computational approaches complement traditional experimental methods, offering a more comprehensive understanding of the compound's behavior.

Future directions in research on this compound may include exploring its potential as a lead molecule for drug development or as a building block for more complex derivatives. Structural modifications could be made to optimize potency, selectivity, or pharmacokinetic properties further. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such research from preclinical stages to clinical trials. The growing interest in innovative therapeutic strategies underscores the importance of compounds like N-{1-[...]} -2-cyclopropylacetamide in addressing unmet medical needs.